Cas no 2196213-54-2 (2-methyl-1-[2-(morpholin-4-yl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-8-yl]propan-1-one)

• Product Name: 2-methyl-1-[2-(morpholin-4-yl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-8-yl]propan-1-one
• CAS No: 2196213-54-2
• MF: C₁₅H₂₂N₄O₂
• MW: 290.360783100128
• CID: 5325279
• Update Time: 2025-07-23

2-methyl-1-[2-(morpholin-4-yl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-8-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)propan-1-one
• 2-methyl-1-(2-morpholin-4-yl-6,7-dihydro-5H-pyrido[2,3-d]pyrimidin-8-yl)propan-1-one
• 2-methyl-1-[2-(morpholin-4-yl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-8-yl]propan-1-one

• Inchi： 1S/C15H22N4O2/c1-11(2)14(20)19-5-3-4-12-10-16-15(17-13(12)19)18-6-8-21-9-7-18/h10-11H,3-9H2,1-2H3
• InChI Key： OHXPTMXRNBQAEQ-UHFFFAOYSA-N
• SMILES： O1CCN(C2=NC=C3C(=N2)N(C(C(C)C)=O)CCC3)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 371
• XLogP3: 1.4
• Topological Polar Surface Area: 58.6

Additional information on 2-methyl-1-[2-(morpholin-4-yl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-8-yl]propan-1-one

2-Methyl-1-[2-(Morpholin-4-yl)-5H,6H,7H,8H-Pyrido[2,3-d]Pyrimidin-8-yl]Propan-1-one: A Comprehensive Overview

2-Methyl-1-[2-(Morpholin-4-yl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-8-yl]propan-1-one (CAS No. 2196213-54-2) is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrido[2,3-d]pyrimidine derivatives, which are known for their potential in drug discovery and development. The molecule incorporates a morpholine ring fused with a pyrido[2,3-d]pyrimidine system, along with a propanone substituent. This combination of structural elements contributes to its intriguing properties and potential applications in therapeutic interventions.

The pyrido[2,3-d]pyrimidine core is a heterocyclic aromatic system that has been extensively studied due to its ability to interact with various biological targets. Recent studies have highlighted the importance of this scaffold in designing inhibitors for kinases and other enzymes involved in disease pathways. The presence of the morpholine ring further enhances the compound's versatility by introducing additional hydrogen bonding capabilities and improving its pharmacokinetic profile. Morpholine derivatives are well-known for their stability and bioavailability, making them valuable components in drug design.

One of the most notable aspects of CAS No. 2196213-54-2 is its potential as a kinase inhibitor. Kinases play critical roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Recent research has demonstrated that this compound exhibits potent inhibitory activity against specific kinase targets, suggesting its potential as a lead compound for anti-cancer therapies. Additionally, its ability to modulate other enzyme activities makes it a promising candidate for multi-target drug development.

The propanone substituent attached to the pyrido[2,3-d]pyrimidine core introduces a lipophilic group that enhances the compound's ability to penetrate cellular membranes. This property is crucial for ensuring that the compound can reach its intended biological targets within cells. Furthermore, the methyl group at position 2 of the propanone moiety contributes to the overall stability of the molecule and may influence its selectivity towards specific biological targets.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on CAS No. 2196213-54-2. These studies have provided insights into how the molecule interacts with its target proteins at the atomic level. For instance, simulations have revealed that the morpholine ring forms critical hydrogen bonds with residues in the active site of kinase enzymes, significantly contributing to the compound's binding affinity.

In terms of synthesis, CAS No. 2196213-54-2 can be prepared through a multi-step organic synthesis process involving nucleophilic aromatic substitution and cyclization reactions. The synthesis begins with the preparation of intermediates that incorporate both the pyrido[2,3-d]pyrimidine core and the morpholine ring. Subsequent steps involve functional group transformations and coupling reactions to introduce the propanone substituent.

The pharmacokinetic properties of CAS No. 2196213-54-2 have also been evaluated in preclinical studies. These studies indicate that the compound has favorable absorption characteristics and moderate clearance rates, suggesting that it may exhibit suitable bioavailability in vivo. However, further studies are required to optimize its pharmacokinetic profile for therapeutic use.

One area where CAS No. 2196213-54-2 shows particular promise is in targeted therapies for solid tumors. Given its ability to inhibit key oncogenic kinases, this compound could potentially be developed into a selective anti-cancer agent with reduced off-target effects compared to conventional chemotherapeutic agents.

In conclusion, CAS No. 2196213-54-2, or 2-methyl-propan-one-substituted pyrido[pyrimidine] derivative, represents an exciting advancement in medicinal chemistry research. Its unique structural features and promising biological activities make it a valuable candidate for further exploration in drug discovery programs targeting various disease states.